2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[(2-thiophen-2-yl-1,4-diazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H23N3OS2/c1-15-7-9-16(10-8-15)22-18(25)14-27-20-19(17-6-5-13-26-17)23-21(24-20)11-3-2-4-12-21/h5-10,13H,2-4,11-12,14H2,1H3,(H,22,25)
• InChI Key: LKISTHREBWMEQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC3(CCCCC3)N=C2C4=CC=CS4
• Molecular Formula: C21H23N3OS2
• Molecular Weight: 397.6 g/mol

Description

2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C21H23N3OS2 and its molecular weight is 397.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds with structural similarities to "2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(p-tolyl)acetamide" includes studies on the synthesis of diazaspirodecanone derivatives and their chemical properties. For instance, the synthesis of 1-thia-4-azaspiro[4.5]decane derivatives and their chemical reactions to produce thiazolopyrimidine and thiadiazole thioglycosides have been explored for their potential anticancer activities (Flefel et al., 2019). This suggests a methodology for the synthesis and modification of the target compound, highlighting its potential for producing novel derivatives with significant biological activities.

Pharmacological Investigations

The pharmacological exploration of compounds structurally related to the target molecule has identified potential anticancer, antidiabetic, and antimicrobial activities. The development of novel series of anticancer and antidiabetic spirothiazolidines analogs, incorporating the sulfamoyl moiety, shows that these compounds exhibit significant activities against certain cancer cell lines and have potential as antidiabetic agents (Flefel et al., 2019). Additionally, the synthesis and antibacterial evaluation of 1,3-diazabuta-1,3-dienes demonstrate their role as novel antibacterial agents (Bedi et al., 2003). These findings indicate the potential of the target compound and its derivatives for pharmacological research, especially in developing new therapeutic agents.

Electrochemical Applications

Studies on the electrochemical properties of related compounds, like acetaminophen, provide insights into the development of high-performance practical sensors. The electrochemical analysis of acetaminophen on screen-printed carbon electrodes suggests potential applications of similar compounds in the development of sensitive and rapid detection systems for pharmaceutical and biological samples (Karikalan et al., 2016). This indicates the utility of the target compound in sensor technology, particularly for detecting biological and chemical substances.